BENGHE Foundational & Exploratory

Check Availability & Pricing

Unraveling the Chemical Identity of 3-Benzyl-4-
methylpyridine: A Technical Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Benzyl-4-methylpyridine

Cat. No.: B15493915

For researchers, scientists, and professionals engaged in drug development, the precise
identification of chemical compounds is paramount. This technical guide addresses the CAS
number and molecular weight of the requested compound, 3-Benzyl-4-methylpyridine, and
provides data on closely related structural isomers due to the limited direct information
available for the specified molecule.

Initial searches for "3-Benzyl-4-methylpyridine" did not yield a specific CAS Registry Number
or definitive molecular weight, suggesting it may be a rare or novel compound with limited
documentation in major chemical databases. However, a comprehensive analysis of
structurally similar molecules provides valuable comparative data. This guide will focus on the
characterization of its closest isomers: 3-Methyl-4-phenylpyridine, 3-Benzylpyridine, and 4-
Benzylpyridine.

Physicochemical Properties of Related Isomers

The fundamental characteristics of these pyridine derivatives are summarized below, offering a
baseline for understanding their chemical behavior.
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Molecular Weight (

Compound CAS Number Molecular Formula
g/mol )
3-Methyl-4-
o 2052-92-8 Ci2H11N 169.22
phenylpyridine
3-Benzylpyridine 620-95-1 Ci12H11N 169.23
4-Benzylpyridine 2116-65-6 C12H11N 169.22

This data is compiled from various chemical databases and supplier information.

Structural Distinctions and Logical Relationships

The positioning of the benzyl and methyl groups on the pyridine ring significantly influences the
compound's properties. The following diagram illustrates the structural differences between the
requested compound and its related isomers.
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3-Benzyl-4-methylpyridine

Structural Variant

Positional Isomer

3-Methyl-4-phenylpyridine 3-Benzylpyridine
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 To cite this document: BenchChem. [Unraveling the Chemical Identity of 3-Benzyl-4-
methylpyridine: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15493915#cas-number-and-molecular-weight-of-3-
benzyl-4-methylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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